Cas no 1805688-24-7 (2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1805688-24-7
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4974850
• Update Time: 2025-08-03

2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2/c1-3-18-11-8(10(17)7(2)13)5-4-6-9(11)12(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： IRMQDKJYBISJQP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(F)(F)F)C=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805688-24-7)

The compound 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805688-24-7) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. With its unique structural features, including a bromo substituent and a trifluoromethyl group, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one is its role in the development of novel therapeutic agents. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds. This makes the molecule a valuable building block in the design of drugs targeting various diseases, including inflammatory conditions and metabolic disorders. Recent studies have highlighted its utility in creating inhibitors for specific enzymes, which are critical in disease pathways.

In addition to its pharmaceutical applications, 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one is also being investigated for its potential in material science. The bromo and ethoxy functional groups provide reactive sites that can be leveraged to create polymers with tailored properties. These materials could find use in advanced technologies such as flexible electronics, coatings, and adhesives. The compound's ability to act as a precursor for high-performance materials aligns with the current trend toward sustainable and multifunctional materials in industrial applications.

From a synthetic chemistry perspective, the compound's structure offers intriguing possibilities for further derivatization. Chemists are exploring methods to modify the propan-1-one backbone to introduce additional functional groups, thereby expanding its utility. The CAS No. 1805688-24-7 is often referenced in patent literature and academic journals, underscoring its importance in cutting-edge research. Its synthesis typically involves multi-step reactions, with careful attention to optimizing yields and purity to meet the stringent requirements of industrial and academic users.

The demand for 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one is also driven by its compatibility with modern green chemistry principles. Researchers are increasingly focused on developing environmentally friendly synthetic routes, and this compound's reactivity profile allows for the use of milder conditions and fewer hazardous reagents. This aligns with the broader industry shift toward sustainable practices, a topic that resonates strongly with today's environmentally conscious consumers and regulators.

Another area of interest is the compound's potential role in agrochemical research. The trifluoromethyl group is a common feature in many pesticides and herbicides, and 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one could serve as a precursor for developing new crop protection agents. With global food security becoming a pressing issue, innovations in agrochemicals are highly sought after, making this compound a subject of ongoing investigation.

In summary, 2-Bromo-1-(2-ethoxy-3-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805688-24-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties, combined with its applicability in pharmaceuticals, materials science, and agrochemicals, make it a valuable asset for researchers and industries alike. As the scientific community continues to uncover new uses for this molecule, its relevance is expected to grow, solidifying its place in the toolkit of modern chemistry.